N-(6-aminopyridin-2-yl)acetamide
Cat. No. B089881
M. Wt: 151.17 g/mol
InChI Key: CCVCJYWIEHEXOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07291632B2
Procedure details
Dissolve 2,6-diaminopyridine (9.822 g, 90 mmol) in dioxane (100 mL) and cool to 0° C. Add acetyl chloride (2.355 g, 2.1 mL, 30 mmol) slowly and stir for 1 hr. at 0° C. Remove the ice bath and stir at room temperature overnight. Quench the reaction mixture with saturated NaHCO3 solution, extract with ethylacetate three times. Combine the organic layers, dry over Na2SO4, filter, and concentrate to give a solid. Chromatography on silica gel, eluting with a gradient of 60–70% ethylacetate in hexanes affords the title intermediate (3.45 g, 76%): mass spectrum (ion spray): mz/z=152.1 (M+1); 1H NMR (CDCl3, ppm): 7.49 (m, 3H), 6.28 (d, 1H), 4.31 (s, br, 2H), 2.19 (s, 3H).
Name
Yield
76%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([NH2:8])[N:3]=1.[C:9](Cl)(=[O:11])[CH3:10]>O1CCOCC1>[NH2:8][C:4]1[N:3]=[C:2]([NH:1][C:9](=[O:11])[CH3:10])[CH:7]=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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|
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Quantity
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9.822 g
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Type
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reactant
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Smiles
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NC1=NC(=CC=C1)N
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Name
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|
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Quantity
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100 mL
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|
Type
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solvent
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Smiles
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O1CCOCC1
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Step Two
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Name
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Quantity
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2.1 mL
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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Details
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stir at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 0° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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Remove the ice bath
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CUSTOM
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Type
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CUSTOM
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|
Details
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Quench the reaction mixture with saturated NaHCO3 solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract with ethylacetate three times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combine the organic layers, dry over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filter
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrate
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a solid
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WASH
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Type
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WASH
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|
Details
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Chromatography on silica gel, eluting with a gradient of 60–70% ethylacetate in hexanes
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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NC1=CC=CC(=N1)NC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.45 g | |
| YIELD: PERCENTYIELD | 76% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
